Cas no 1185317-56-9 (4，6-Dichloro-2-(ethyl-d5)-pyrimidine)

• Product Name: 4，6-Dichloro-2-(ethyl-d5)-pyrimidine
• CAS No: 1185317-56-9
• MF: C₆HD₅Cl₂N₂
• MW: 182.06
• CID: 5144180
• Update Time: 2025-10-28

4，6-Dichloro-2-(ethyl-d5)-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-(ethyl-d5)-pyrimidine
• 4，6-Dichloro-2-(ethyl-d5)-pyrimidine

• Inchi： 1S/C6H6Cl2N2/c1-2-6-9-4(7)3-5(8)10-6/h3H,2H2,1H3/i1D3,2D2
• InChI Key： WASNBYRKJXRFGB-ZBJDZAJPSA-N
• SMILES： C([2H])([2H])(C1=NC(Cl)=CC(Cl)=N1)C([2H])([2H])[2H]

Additional information on 4，6-Dichloro-2-(ethyl-d5)-pyrimidine

4,6-Dichloro-2-(ethyl-d5)-pyrimidine: A Comprehensive Overview

The compound 4,6-Dichloro-2-(ethyl-d5)-pyrimidine, with the CAS number 1185317-56-9, is a synthetic organic compound that belongs to the class of pyrimidines. Pyrimidines are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of chlorine atoms at positions 4 and 6, along with an ethyl-d5 substituent at position 2, makes this compound a unique derivative with potential applications in various fields, including pharmaceuticals and materials science.

The structure of 4,6-Dichloro-2-(ethyl-d5)-pyrimidine is characterized by its rigid planar geometry, which is typical of aromatic heterocycles. The ethyl-d5 group introduces a deuterated alkyl chain, which can influence the compound's physical properties such as solubility and stability. The chlorine atoms at positions 4 and 6 contribute to the molecule's electronic properties, making it a promising candidate for use in electronic materials or as a precursor in organic synthesis.

Recent studies have highlighted the potential of pyrimidine derivatives in drug discovery. For instance, researchers have explored the use of pyrimidines as scaffolds for developing kinase inhibitors, which are crucial in the treatment of various diseases, including cancer. The substitution pattern of 4,6-Dichloro-2-(ethyl-d5)-pyrimidine suggests that it could serve as a versatile building block for constructing bioactive molecules. The deuterated ethyl group may also play a role in stabilizing certain conformations or enhancing metabolic stability in vivo.

In terms of synthesis, 4,6-Dichloro-2-(ethyl-d5)-pyrimidine can be prepared via various routes, including nucleophilic aromatic substitution or cyclization reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of pyrimidine derivatives. For example, the use of transition metal catalysts has been reported to facilitate the formation of pyrimidine rings under mild conditions. These developments underscore the importance of continuous innovation in synthetic methodologies to access complex molecular architectures.

The physical properties of 4,6-Dichloro-2-(ethyl-d5)-pyrimidine are influenced by its molecular structure. The presence of electron-withdrawing chlorine atoms increases the compound's polarity and enhances its solubility in polar solvents. The deuterated ethyl group may also affect its thermal stability and reactivity compared to non-deuterated analogs. Such properties make this compound suitable for applications in areas such as materials science or as intermediates in organic synthesis.

In conclusion, 4,6-Dichloro-2-(ethyl-d5)-pyrimidine represents a valuable addition to the arsenal of pyrimidine derivatives available for research and development. Its unique structural features and potential applications make it a subject of interest for scientists across multiple disciplines. As research continues to uncover new insights into the properties and uses of this compound, it is likely to play an increasingly important role in advancing both academic and industrial efforts.